Cas no 2679927-92-3 ((2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid
• CAS No: 2679927-92-3
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5652274
• PubChem ID: 165938114
• Update Time: 2025-06-15

(2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282539
• (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid
• 2679927-92-3

• Inchi： 1S/C11H16F3NO3/c12-11(13,14)10(18)15-8(9(16)17)6-7-4-2-1-3-5-7/h7-8H,1-6H2,(H,15,18)(H,16,17)/t8-/m0/s1
• InChI Key： ZCJLJQWKBWPHEM-QMMMGPOBSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid

Comprehensive Overview of (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid (CAS No. 2679927-92-3)

(2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid (CAS No. 2679927-92-3) is a specialized chiral compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexyl group, a trifluoroacetamide moiety, and a propanoic acid backbone, making it a versatile intermediate for drug discovery. Its stereospecific (2S) configuration is critical for applications in enantioselective synthesis, a hot topic in modern medicinal chemistry.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid. Researchers frequently search for "chiral building blocks for peptide mimetics" or "trifluoroacetamide derivatives in drug development," reflecting its relevance. The compound’s lipophilic cyclohexyl group enhances membrane permeability, a key factor in optimizing bioavailability—a major focus in small-molecule therapeutics.

The trifluoroacetamide functional group in this compound is particularly noteworthy. It contributes to metabolic stability, addressing common challenges like "improving drug half-life"—a frequent query in pharmaceutical forums. Additionally, the propanoic acid segment allows for further derivatization, enabling covalent conjugation with biomolecules, a technique widely explored in targeted drug delivery systems.

From a synthetic perspective, CAS No. 2679927-92-3 is often discussed alongside "asymmetric hydrogenation techniques" and "enantiopure amino acid synthesis." Its production typically involves catalytic enantioselective methods, aligning with the industry’s shift toward sustainable catalysis. This aligns with Google Trends data showing rising searches for "eco-friendly chiral synthesis" and "low-waste pharmaceutical intermediates."

In agrochemical applications, the cyclohexyl motif of this compound is studied for its potential in pest control agent formulation. The trifluoromethyl group’s electronegativity may enhance binding affinity to biological targets, a hypothesis supported by recent patents on "fluorinated agrochemicals." This connects to popular search terms like "next-generation crop protection chemicals."

Analytical characterization of (2S)-3-cyclohexyl-2-(trifluoroacetamido)propanoic acid typically employs HPLC chiral separation and 19F NMR spectroscopy—methods frequently queried in scientific databases. The compound’s high purity grade (>98%) makes it suitable for structure-activity relationship (SAR) studies, a trending topic in computational chemistry circles.

Regulatory-wise, this compound falls under standard laboratory chemical classifications. However, its non-hazardous profile (as per available SDS data) makes it preferable for high-throughput screening workflows. This addresses growing concerns about "lab safety in combinatorial chemistry"—a frequently searched phrase among industrial researchers.

Future directions for CAS No. 2679927-92-3 may include exploration in proteolysis-targeting chimeras (PROTACs), given its potential as a linker component. This aligns with surging interest in "degrader technologies" across PubMed and patent filings. Its structural modularity also positions it as a candidate for fragment-based drug discovery platforms.